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Compound of Interest

Compound Name: 2-(Quinolin-6-YL)acetonitrile

CAS No.: 103983-94-4

Cat. No.: B013026

Get Quote

CAS Number: 103983-94-4
Synonyms: 6-Quinolineacetonitrile, (Quinolin-6-yl)acetonitrile[1]

Executive Summary & Chemical Profile
2-(Quinolin-6-yl)acetonitrile is a critical heterocyclic building block utilized primarily in the

synthesis of Type I and Type II kinase inhibitors (specifically c-Met and PIM kinase pathways).

[1] Its structural value lies in the quinoline scaffold—a privileged pharmacophore that offers

-stacking interactions within ATP-binding pockets—coupled with a reactive acetonitrile handle
that serves as a versatile linchpin for chain extension or heterocycle formation.[1]
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Property Specification Critical Note

Molecular Formula
High carbon/nitrogen ratio

favors lipophilicity.[1]

Molecular Weight 168.19 g/mol

Ideal fragment size (<200 Da)

for Fragment-Based Drug

Discovery (FBDD).[1]

Appearance Off-white to pale yellow solid

Darkening indicates oxidation

of the quinoline nitrogen or

polymerization.[1]

Melting Point 98–102 °C
Sharp range indicates high

purity (>98%).

Solubility DMSO, DCM, Ethyl Acetate

Poor water solubility; requires

polar organic solvents for

reactions.

pKa (Quinoline N) ~4.9

Weakly basic; protonation can

affect nucleophilic substitution

rates.

Synthetic Architecture & Reaction Engineering
As a Senior Application Scientist, I recommend the Radical Bromination-Cyanation sequence

as the most robust, scalable protocol.[1] While transition-metal catalyzed cross-couplings (e.g.,

Pd-catalyzed cyanation of 6-bromoquinoline) exist, they often suffer from catalyst poisoning by

the quinoline nitrogen.[1] The classical route described below, when engineered correctly,

offers superior cost-efficiency and reproducibility.
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Figure 1: Two-step synthetic pathway from 6-methylquinoline. Note the critical branch point at

the bromination step where over-reaction leads to the gem-dibromide impurity.[1]

Detailed Protocol
Step 1: Wohl-Ziegler Bromination
Objective: Selective functionalization of the benzylic methyl group.[1]

Reagents: Suspend 6-methylquinoline (1.0 eq) in anhydrous PhCF3 (Trifluorotoluene -

Greener alternative to CCl4). Add N-Bromosuccinimide (NBS) (1.05 eq) and AIBN (0.05 eq).

Reaction: Heat to reflux (approx. 102°C). The reaction is driven by the precipitation of

succinimide.[1]

Critical Process Parameter (CPP): Monitor by HPLC/UPLC every 30 minutes.

Expert Insight:Do not chase 100% conversion. Stop the reaction at ~90-95% conversion.

Pushing to 100% drastically increases the formation of the gem-dibromide impurity, which

is nearly impossible to separate from the product by crystallization.[1]

Workup: Cool to 0°C to fully precipitate succinimide. Filter. Concentrate the filtrate to yield

crude 6-(bromomethyl)quinoline. Use immediately (unstable).

Step 2: Cyanide Displacement
Objective: Installation of the nitrile group via SN2 mechanism.[1]

Reagents: Dissolve the crude bromide in DMSO (5 vol).

Addition: Add NaCN (1.2 eq) dissolved in a minimum amount of water (or use finely ground

NaCN if strictly anhydrous conditions are needed, though water accelerates solubility).

Thermodynamic Control: The reaction is exothermic.[1] Maintain internal temperature

<40°C using an ice bath during addition to prevent polymerization of the reactive benzyl

bromide.[1]
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Quenching: Pour into ice-water. The product should precipitate.[1][2]

Purification: Recrystallize from Ethanol/Hexane.

Medicinal Chemistry Applications
The 2-(quinolin-6-yl)acetonitrile scaffold acts as a "masked" pharmacophore.[1] The nitrile

group is rarely the final endpoint; rather, it is a gateway to diverse functionalities found in

oncology drugs.
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Figure 2: Functional Group Interconversions (FGI) demonstrating the utility of the nitrile handle

in accessing diverse pharmacological targets.

Key Mechanistic Insights
c-Met Inhibition: The quinoline nitrogen (N1) often serves as a hydrogen bond acceptor in the

hinge region of the kinase ATP-binding site.[1] The acetonitrile chain provides the necessary

spacing to project substituents into the solvent-exposed region or the hydrophobic back-

pocket.[1]
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Bioisosterism: The nitrile group can be converted into a tetrazole (using Sodium Azide),

which serves as a lipophilic bioisostere for a carboxylic acid, improving oral bioavailability

while maintaining potency.

Safety & Handling (HSE Protocol)
Warning: This compound and its synthetic precursors pose specific hazards that require strict

adherence to safety protocols.[1]

Cyanide Hazard: Step 2 involves Sodium Cyanide.[1]

Protocol: All reaction off-gases must be scrubbed through a bleach (NaOCl) solution to

oxidize any escaped HCN gas.[1]

Waste: Aqueous waste containing cyanide must be treated with bleach at pH >10 prior to

disposal.[1] Never acidify cyanide waste.[1]

Lachrymator: The intermediate 6-(bromomethyl)quinoline is a potent lachrymator (tear gas

agent) and skin irritant. Handle only in a functioning fume hood.

Acute Toxicity: Nitriles can metabolize to release cyanide in vivo.[1] Avoid inhalation of dust.

[1]

References
BLD Pharm. (2024). Product Datasheet: 2-(Quinolin-6-yl)acetonitrile (CAS 103983-94-4).

[1][3] Retrieved from

National Center for Biotechnology Information. (2024). PubChem Compound Summary for

Quinoline Derivatives. Retrieved from

Google Patents. (2013). Salts of 2-fluoro-N-methyl-4-[7-(quinolin-6-yl-methyl)...][1][4]

(US8420645B2). (Demonstrates the use of quinolin-6-yl-methyl motif in c-Met inhibitors).

Retrieved from

Marella, A., et al. (2013). Quinoline: A versatile heterocyclic scaffold in medicinal chemistry.

Saudi Pharmaceutical Journal.[1] (Review of quinoline pharmacophore). Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.benchchem.com/product/b013026/docs?utm_src=pdf-body#technical-monograph-2-quinolin-6-yl-acetonitrile
https://hymasynthesis.com/
https://www.bldpharm.com/products/103983-94-4.html
https://hymasynthesis.com/
https://patents.google.com/patent/US8420645B2/en
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b013026?utm_src=pdf-custom-synthesis#bc-rfq
https://hymasynthesis.com/
https://www.researchgate.net/publication/229183564_ChemInform_Abstract_Synthesis_of_Mono-Substituted_Derivatives_of_6-Aminoquinoline
https://www.bldpharm.com/products/103983-94-4.html
https://patents.google.com/patent/US8420645B2/en
https://patents.google.com/patent/US8420645B2/en
https://patents.google.com/patent/US8420645B2/en
https://www.benchchem.com/product/b013026/docs#technical-monograph-2-quinolin-6-yl-acetonitrile
https://www.benchchem.com/product/b013026/docs#technical-monograph-2-quinolin-6-yl-acetonitrile
https://www.benchchem.com/product/b013026/docs#technical-monograph-2-quinolin-6-yl-acetonitrile
https://www.benchchem.com/product/b013026/docs#technical-monograph-2-quinolin-6-yl-acetonitrile
https://www.benchchem.com/product/b013026?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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